Cas no 476642-57-6 (4-(dimethylsulfamoyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 476642-57-6
• MF: C₁₇H₁₇N₃O₄S₂
• MW: 391.464581251144
• CID: 5902901
• PubChem ID: 4684809
• Update Time: 2025-10-29

4-(dimethylsulfamoyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(N,N-dimethylsulfamoyl)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)benzamide
• Benzamide, 4-[(dimethylamino)sulfonyl]-N-[4-(5-methyl-2-furanyl)-2-thiazolyl]-
• 4-(dimethylsulfamoyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide
• 4-(dimethylsulfamoyl)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]benzamide
• 476642-57-6
• AKOS002047629
• Oprea1_283857
• F0737-0298

• Inchi： 1S/C17H17N3O4S2/c1-11-4-9-15(24-11)14-10-25-17(18-14)19-16(21)12-5-7-13(8-6-12)26(22,23)20(2)3/h4-10H,1-3H3,(H,18,19,21)
• InChI Key： PPLXHMFJDPAQFK-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C)O2)=CS1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 391.06604838g/mol
• Monoisotopic Mass: 391.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• pka: 6.35±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(dimethylsulfamoyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide

Research Brief on 4-(Dimethylsulfamoyl)-N-4-(5-Methylfuran-2-yl)-1,3-Thiazol-2-ylbenzamide (CAS: 476642-57-6)

The compound 4-(dimethylsulfamoyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS: 476642-57-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The unique structural features of 4-(dimethylsulfamoyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide, including the dimethylsulfamoyl and 5-methylfuran-2-yl moieties, contribute to its high binding affinity and selectivity towards target proteins. These properties make it a promising candidate for further development in targeted therapies.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibits significant inhibitory activity against protein kinases involved in cancer cell proliferation. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase active site, providing valuable insights for structure-activity relationship (SAR) optimization.

Another area of interest is the compound's potential application in treating inflammatory diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that 4-(dimethylsulfamoyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide effectively suppresses the production of pro-inflammatory cytokines in macrophage cells. The mechanism involves the inhibition of NF-κB signaling, a critical pathway in inflammation. These findings suggest that the compound could be developed as a novel anti-inflammatory agent with fewer side effects compared to existing therapies.

Pharmacokinetic studies have also been conducted to evaluate the compound's drug-like properties. Preliminary data indicate favorable absorption and metabolic stability, although further optimization may be required to enhance its bioavailability. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to improve the compound's therapeutic index.

In conclusion, 4-(dimethylsulfamoyl)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide represents a promising scaffold for the development of new therapeutics targeting cancer and inflammatory diseases. Ongoing research is focused on optimizing its pharmacological profile and advancing it through preclinical development. The compound's unique chemical structure and biological activity underscore its potential to address unmet medical needs in these areas.